Cas no 1226150-23-7 (1-(2-Fluorophenyl)piperidin-2-one)

• Product Name: 1-(2-Fluorophenyl)piperidin-2-one
• CAS No: 1226150-23-7
• MF: C₁₁H₁₂FNO
• MW: 193.217486381531
• MDL: MFCD04037121
• CID: 5167522
• PubChem ID: 55220928
• Update Time: 2025-08-04

1-(2-Fluorophenyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)piperidin-2-one
• 2-Piperidinone, 1-(2-fluorophenyl)-
• BZB15023
• 1-(2-Fluorophenyl)piperidin-2-one

• MDL： MFCD04037121
• Inchi： 1S/C11H12FNO/c12-9-5-1-2-6-10(9)13-8-4-3-7-11(13)14/h1-2,5-6H,3-4,7-8H2
• InChI Key： JJPVZWWHEKECBS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(CCCC1)=O

Computed Properties

• Exact Mass: 193.09
• Monoisotopic Mass: 193.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Fluorophenyl)piperidin-2-one

1-(2-Fluorophenyl)piperidin-2-one: A Comprehensive Overview

In the realm of organic chemistry, the compound 1-(2-Fluorophenyl)piperidin-2-one (CAS No. 1226150-23-7) stands out as a fascinating molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as FPP (Fluorinated Piperidinone), belongs to the class of piperidinones, which are six-membered cyclic ketones with a nitrogen atom at the 2-position. The presence of a fluorine atom at the para position of the phenyl ring introduces unique electronic and steric effects, making this compound a subject of interest in both academic and industrial research.

The synthesis of 1-(2-Fluorophenyl)piperidin-2-one typically involves multi-step reactions, often starting from fluorobenzene derivatives. Recent advancements in catalytic methodologies have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have employed palladium-catalyzed coupling reactions to construct the aryl-piperidinone bond, achieving high yields and excellent regioselectivity. These methods are particularly advantageous for large-scale production in pharmaceutical and agrochemical industries.

One of the most promising applications of FPP lies in its role as a building block in drug discovery. The piperidinone scaffold is known for its ability to modulate various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that FPP derivatives exhibit potent inhibitory activity against several disease-related enzymes, such as cyclin-dependent kinases (CDKs) and matrix metalloproteinases (MMPs). For example, a derivative of FPP has shown remarkable efficacy in inhibiting CDK4/6, which are key regulators of cell cycle progression in cancer cells.

Beyond its role in therapeutic development, 1-(2-Fluorophenyl)piperidin-2-one has also found applications in materials science. Its ability to form stable amorphous solids makes it an attractive candidate for use in drug delivery systems. Researchers have explored the use of FPP as a component in solid dispersion formulations, enhancing the bioavailability of poorly soluble drugs. Furthermore, the compound's fluorescence properties under UV light have led to its use as a fluorescent probe in analytical chemistry and bioimaging applications.

The electronic properties of FPP are another area of active research. The fluorine atom at the para position introduces electron-withdrawing effects, which influence the molecule's reactivity and spectral characteristics. Computational studies using density functional theory (DFT) have provided insights into the molecular orbitals and electronic transitions of FPP, paving the way for its application in optoelectronic materials. For instance, derivatives of FPP have been incorporated into organic light-emitting diodes (OLEDs), demonstrating enhanced luminous efficiency and color purity.

In terms of safety and handling, 1-(2-Fluorophenyl)piperidin-2-one is generally considered non-hazardous under normal conditions. However, like many organic compounds, it should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper personal protective equipment (PPE) should be used during handling to minimize exposure risks.

Looking ahead, the future of FPP seems bright with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its versatility as a chemical building block ensures that it will remain a valuable tool for scientists across various disciplines. As new synthetic methods and applications continue to emerge, 1-(2-Fluorophenyl)piperidin-2-one is poised to make significant contributions to both academic research and industrial innovation.